3-bromo-5-chloro-1H-pyrazole

• IUPAC Name: 3-bromo-5-chloro-1H-pyrazole
• InChI: InChI=1S/C3H2BrClN2/c4-2-1-3(5)7-6-2/h1H,(H,6,7)
• InChI Key: XSRGYFXCFOOSBM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1Br)Cl
• Molecular Formula: C3H2BrClN2
• Molecular Weight: 181.42 g/mol
• CAS RN: 1015779-45-9

Description

“3-bromo-5-chloro-1H-pyrazole” is a chemical compound that is part of the pyrazole family. Pyrazoles are a class of organic compounds with a five-membered aromatic ring, containing two nitrogen atoms and three carbon atoms.

Synthesis Analysis

Pyrazole derivatives can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily form pyrazoline intermediates under mild conditions.

Molecular Structure Analysis

The molecular structure of “3-bromo-5-chloro-1H-pyrazole” consists of a five-membered aromatic ring with two nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Scientific Research Applications

Versatile Scaffolds in Organic Synthesis

. .

Tautomerism and Conformational Preferences

Pyrazoles, including 3-bromo-5-chloro-1H-pyrazole, exhibit tautomerism. .

Precursors in the Synthesis of Condensed Heterocyclic Systems

. .

Synthesis of 1,4’-Bipyrazoles

. These are important compounds with various applications in the chemical industry.

Inhibitor of Liver Alcohol Dehydrogenase

. This makes it potentially useful in the treatment of alcohol-related disorders.

Synthesis of Novel 3-bromo-1-(3-chloropyridin-2-yl)-N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides

. These compounds could have potential applications in medicinal chemistry.

Safety and Hazards

“3-bromo-5-chloro-1H-pyrazole” should be handled with care. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.

Future Directions

“3-bromo-5-chloro-1H-pyrazole” can be used as a key intermediate in the synthesis of many Active Pharmaceutical Ingredients. It has potential applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Mechanism of Action

Target of Action

Pyrazoles, the class of compounds to which 3-bromo-5-chloro-1h-pyrazole belongs, are known to interact with various biological targets due to their versatile scaffolds .

Mode of Action

Pyrazoles, in general, exhibit tautomerism, a phenomenon that may influence their reactivity and interaction with biological targets . This could potentially impact the synthetic strategies where pyrazoles take part, as well as the biological activities of targets bearing a pyrazole moiety .

Biochemical Pathways

It is known that pyrazoles can be used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field .

Result of Action

The structural changes in pyrazoles due to tautomerism can translate into changes in properties, potentially influencing their biological activities .

Action Environment

The reactivity of pyrazoles can be influenced by their structural characteristics, which can be affected by environmental conditions .